Cas no 76350-80-6 (1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-)

• Product Name: 1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-
• CAS No: 76350-80-6
• MF: C₁₃H₁₀BrCl
• MW: 281.575501918793
• CID: 537956
• PubChem ID: 15588649
• Update Time: 2025-04-19

1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-(3-chlorophenyl)benzene
• 1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-
• 3-(Bromomethyl)-3'-chloro-1,1'-biphenyl
• DTXSID00575208
• 3-bromomethyl-3'-chloro[1,1'-biphenyl]
• 76350-80-6
• IJYJYBHESXAIDP-UHFFFAOYSA-N
• SCHEMBL10987297

• Inchi： 1S/C13H10BrCl/c14-9-10-3-1-4-11(7-10)12-5-2-6-13(15)8-12/h1-8H,9H2
• InChI Key： IJYJYBHESXAIDP-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 279.9655
• Monoisotopic Mass: 279.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0